Cas no 34883-03-9 (3-Methoxy-2,5,6-trimethylphenol)

3-Methoxy-2,5,6-trimethylphenol Properties

Names and Identifiers

• 3-Methoxy-2,5,6-trimethylphenol
• Phenol, 3-methoxy-2,5,6-trimethyl-
• DOXDWWQQKFPFOZ-UHFFFAOYSA-N
• 3-methoxy-2,5,6-trimethyl-phenol
• 3-methoxy-2,5,6-trimethyl phenol
• ZB0728
• +Expand

• InChIKey： DOXDWWQQKFPFOZ-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-6-5-9(12-4)8(3)10(11)7(6)2/h5,11H,1-4H3
• SMILES： O(C)C1=CC(C)=C(C)C(=C1C)O

Computed Properties

• Exact Mass: 166.099
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 166.099
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 29.5